Einecs 303-438-3

• CAS No.: 94199-65-2
• Molecular Formula: C43H80N2O5
• Molecular Weight: 705.1 g/mol
• IUPAC Name: 3-[2-[2-[(E)-heptadec-8-enyl]-4,5-dihydroimidazol-1-yl]ethoxy]propanoic acid;(Z)-octadec-9-enoic acid
• InChI: InChI=1S/C25H46N2O3.C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-26-19-20-27(24)21-23-30-22-18-25(28)29;1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-8,11-23H2,1H3,(H,28,29);9-10H,2-8,11-17H2,1H3,(H,19,20)/b10-9+;10-9-
• InChI Key: PGIBZZOLUCEVQW-DGNUWDJVSA-N
• Isomeric SMILES: CCCCCCCC/C=C/CCCCCCCC1=NCCN1CCOCCC(=O)O.CCCCCCCC/C=C\CCCCCCCC(=O)O
• Canonical SMILES: CCCCCCCCC=CCCCCCCCC1=NCCN1CCOCCC(=O)O.CCCCCCCCC=CCCCCCCCC(=O)O

Description

EINECS (European Inventory of Existing Commercial Chemical Substances) 303-438-3 is a registered entry in the European Union’s inventory of chemicals marketed before 1981. EINECS compounds like 303-438-3 often lack comprehensive experimental data, necessitating computational methods such as Read-Across Structure-Activity Relationships (RASAR) and Quantitative Structure-Activity Relationships (QSAR) to predict properties and hazards .

Chemical Reactions Analysis

General Steps in Analyzing Chemical Reactions

• Identify the Compound : Understand the chemical structure and properties of the compound .

• Literature Review : Search for existing research on the compound's chemical reactions in reputable databases like PubChem, ECHA, and scientific journals.

• Reaction Conditions : Note the conditions under which reactions occur, such as temperature, pressure, and solvent.

• Mechanisms and Pathways : Investigate the proposed mechanisms and pathways of the reactions.

Tools for Chemical Reaction Analysis

• Design of Experiments (DoE) : A statistical method used to optimize reaction conditions by identifying significant factors and their interactions .

• Chemical Databases : Utilize databases like CAS Reactions for detailed reaction data .

Example of Chemical Reaction Analysis

For a hypothetical compound, let's consider a general approach:

Reaction Component	Description
Reactants	Starting materials
Products	Resulting substances
Conditions	Temperature, pressure, solvent
Mechanism	Proposed pathway of reaction

Challenges in Chemical Reactions Analysis

• Data Availability : Limited data can hinder comprehensive analysis.

• Complexity : Reactions may involve multiple steps or side reactions.

• Safety Considerations : Handling chemicals requires adherence to safety protocols.

Scientific Research Applications

Einecs 303-438-3 has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methods. In biology, it is utilized for investigating biochemical pathways and interactions. In medicine, the compound is explored for its potential therapeutic effects. Additionally, it has industrial applications in the production of various chemical products .

Mechanism of Action

The mechanism of action of Einecs 303-438-3 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in cellular processes and biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Key Observations :

Functional Group Influence: Halogenated and boronic acid groups (CAS 1046861-20-4) may confer reactivity and toxicity similar to this compound, as seen in organohalogen QSAR models .

Solubility Trends : Lower solubility (e.g., 0.24 mg/ml for CAS 1046861-20-4) correlates with higher hydrophobicity (log P = 2.15), suggesting environmental persistence .

Isofunctional Analogs : Compounds like CAS 3052-50-4 (similarity score 1.00) may represent isomers or derivatives of this compound, requiring targeted toxicity assays .

Challenges in Comparative Analysis

• Data Gaps : Only 0.7% of EINECS chemicals have been modeled via QSAR due to structural diversity and insufficient labeled data .
• Regulatory Compliance : REACH mandates analog-based predictions for hazard assessment, but inconsistencies in similarity thresholds (e.g., 70% vs. 85%) affect reliability .

Q & A

Q. What steps should be taken to ethically share proprietary data on this compound with external collaborators?

• Draft non-disclosure agreements (NDAs) specifying data usage boundaries. Redact sensitive information (e.g., industrial synthesis protocols) and share only anonymized subsets. Cite prior work rigorously to avoid intellectual property disputes .